α-Desmethyl Anastrozole-d3
α-Desmethyl Anastrozole-d3
Brand Name:
Vulcanchem
CAS No.:
1346601-01-1
VCID:
VC0119678
InChI:
InChI=1S/C16H17N5/c1-12(7-17)14-4-13(8-21-11-19-10-20-21)5-15(6-14)16(2,3)9-18/h4-6,10-12H,8H2,1-3H3/i1D3
SMILES:
CC(C#N)C1=CC(=CC(=C1)CN2C=NC=N2)C(C)(C)C#N
Molecular Formula:
C16H17N5
Molecular Weight:
282.365
α-Desmethyl Anastrozole-d3
CAS No.: 1346601-01-1
Reference Standards
VCID: VC0119678
Molecular Formula: C16H17N5
Molecular Weight: 282.365
| CAS No. | 1346601-01-1 |
|---|---|
| Product Name | α-Desmethyl Anastrozole-d3 |
| Molecular Formula | C16H17N5 |
| Molecular Weight | 282.365 |
| IUPAC Name | 2-[3-(1-cyano-2,2,2-trideuterioethyl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanenitrile |
| Standard InChI | InChI=1S/C16H17N5/c1-12(7-17)14-4-13(8-21-11-19-10-20-21)5-15(6-14)16(2,3)9-18/h4-6,10-12H,8H2,1-3H3/i1D3 |
| Standard InChIKey | LXXANTDQIIXQBZ-FIBGUPNXSA-N |
| SMILES | CC(C#N)C1=CC(=CC(=C1)CN2C=NC=N2)C(C)(C)C#N |
| Synonyms | 2-[3-(1-Cyanoethyl-d3)-5-(1H,1,2,4-triazole-1-ylmethyl)phenyl]-2-methylpropionitrile; α1,α1,α3-Trimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile-d3; |
| PubChem Compound | 71315714 |
| Last Modified | Nov 11 2021 |
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